Cas no 917925-59-8 (4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 917925-59-8
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 781579
• Update Time: 2025-09-28

4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-amino-4-(4-chlorophenyl)-,1,1-dimethylethyl ester
• 4-amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-amino-4-(4-chlorophenyl)piperidine-1-carboxylate
• 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxyli
• 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-10-8-16(18,9-11-19)12-4-6-13(17)7-5-12/h4-7H,8-11,18H2,1-3H3
• InChI Key： RFZDLGITJYKDKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester

4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 917925-59-8): A Key Intermediate in Modern Pharmaceutical Research

4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 917925-59-8, represents a significant compound in the realm of pharmaceutical chemistry. This tert-butyl ester derivative of piperidine has garnered considerable attention due to its utility as a versatile intermediate in the synthesis of various bioactive molecules. The structural motif, featuring a primary amine group and a chloro-substituted phenyl ring, makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The piperidine core is a privileged scaffold in drug design, frequently incorporated into small-molecule inhibitors and agonists due to its favorable pharmacokinetic properties and ability to engage with biological targets. The introduction of a chloro-phenyl substituent at the 4-position enhances the lipophilicity and electronic properties of the molecule, influencing its binding affinity and metabolic stability. The tert-butyl ester functionality serves as a protecting group for the carboxylic acid moiety, allowing for selective modifications during synthetic routes while maintaining overall molecular integrity.

In recent years, this compound has been employed in the development of pharmacological tools targeting neurological and cardiovascular diseases. Its structural features align well with receptors and enzymes implicated in conditions such as depression, anxiety, and hypertension. For instance, derivatives of this scaffold have been investigated for their potential as serotonin receptor modulators, leveraging the amine and phenyl groups to modulate receptor binding profiles. Additionally, the chloro-phenyl moiety has been shown to interact with aromatic residues in protein targets, enhancing binding interactions.

Advances in computational chemistry have further highlighted the significance of 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester as a synthetic precursor. Molecular docking studies indicate that variations of this structure can exhibit high affinity for enzymes like monoamine oxidase (MAO) and cyclooxygenase (COX), which are pivotal in pain signaling and neurotransmitter metabolism. Researchers have utilized this compound to generate libraries of analogs with tailored pharmacological properties, demonstrating its flexibility in drug discovery campaigns.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as 4-chlorobenzaldehyde and piperidine derivatives. The protection of the carboxylic acid as an ester is critical to prevent unwanted side reactions during subsequent functionalization steps. Modern synthetic methodologies emphasize green chemistry principles, optimizing reaction conditions to minimize waste and improve yields. Catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to introduce the necessary substituents efficiently.

The role of this intermediate extends beyond academic research; it has found applications in industrial settings where scalability and cost-effectiveness are paramount. Pharmaceutical companies often utilize such building blocks in large-scale synthesis programs for novel drug candidates entering clinical trials. The robustness of the tert-butyl ester linkage ensures stability under various reaction conditions, facilitating its integration into complex synthetic pathways without degradation.

Emerging research trends suggest that modifications to the phenyl ring or introduction of additional functional groups could expand the therapeutic potential of derivatives derived from 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester. For example, incorporation of fluorine atoms at specific positions has been shown to enhance metabolic stability while preserving biological activity. Such structural optimizations are enabled by advanced synthetic techniques like transition-metal-catalyzed functionalization and biocatalytic methods.

The compound’s compatibility with modern analytical techniques also underscores its importance in pharmaceutical research. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide definitive structural confirmation, while X-ray crystallography aids in elucidating three-dimensional conformations critical for understanding binding interactions. These analytical advancements ensure that researchers can confidently incorporate this intermediate into complex molecular architectures with high precision.

In conclusion, 4-Amino-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 917925-59-8) stands as a cornerstone in contemporary medicinal chemistry. Its unique structural features make it indispensable for designing molecules targeting neurological disorders, cardiovascular diseases, and other therapeutic areas. As synthetic methodologies evolve toward greater efficiency and sustainability, this compound will continue to serve as a linchpin in pharmaceutical innovation, driving forward the discovery of next-generation therapeutics.